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Compound of Interest

Compound Name: 2-Methylnicotine
CAS No.: 77698-47-6
Cat. No.: B8065928

Get Quote

Strategic Sourcing and Utilization of 2-
Methylnicotine
A Technical Guide for Medicinal Chemistry and

Pharmacology
Executive Summary: The Chemical Entity

2-Methylnicotine (specifically the biologically relevant (S)-enantiomer, CAS 13270-56-9) is a

structural analog of nicotine characterized by a methyl substitution at the C2 position of the
pyridine ring.[1] Unlike its currently popular isomer 6-methylnicotine (which is seeing a surge in
recreational vape markets), 2-methylnicotine remains a specialized research tool.

It is primarily utilized for:

¢ Structure-Activity Relationship (SAR) Studies: Probing the steric tolerance of the nicotinic
acetylcholine receptor (hAAChR) binding pocket.
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» Metabolic Profiling: Serving as a reference standard for minor nicotine metabolites.

e Synthetic Scaffolding: Acting as a chiral building block for complex pyridine-pyrrolidine
heterocycles.

This guide provides a validated roadmap for sourcing, verifying, and handling this compound,
distinguishing it from common commercial isomers to ensure experimental integrity.

Commercial Landscape & Procurement Strategy

The commercial availability of 2-methylnicotine is bifurcated into Analytical Standards (high
cost, low volume) and Custom Synthesis (variable purity, higher volume). It is not a commodity
chemical like nicotine.

2.1 Critical Identity Parameters

Before contacting suppliers, ensure your procurement specification matches the exact isomer
required. Confusion with 6-methylnicotine or 2-picoline is a common procurement error.

Specification (Research Specification (Analytical
Grade) Grade)

Parameter

2-Methyl-3-[(2S)-1-
methylpyrrolidin-2-yl]pyridine

Chemical Name (S)-2-Methylnicotine

13270-56-9 (S-isomer) 64114-

CAS Number ) 13270-56-9

31-4 (Racemic)
Molecular Weight 176.26 g/mol 176.26 g/mol
Purity = 95% (NMR) = 98% (HPLC/GC)

Physical State

Viscous Oil (Hygroscopic)

Neat Oil or HCl/Tartrate Salt

Chirality

Check ee% (Enantiomeric

Excess)

ee% > 99%

2.2 Supplier Tiering & Selection Logic
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The following decision matrix outlines how to select a supplier based on your experimental

needs.

Certified Ref Material Tier 1: LGC, TRC, SCBT

(mg scale, >8500/100mg)

Quant/Metabolism Standard

High-Throughput Screening / SAR

Synthetic Intermediate

Mass Spec/HPLC

Library Compound Tier 2: Enamine, ChemSpace

(g scale, Custom Synth)

Binding Assays
Chemistry

Tier 3: Bulk Chinese CROs
(High Risk, QC Required)

__Maaqa_@zx_lezﬂgyggm_d_a,

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow. Tier 1 suppliers provide certification but at high cost. Tier

3 requires rigorous internal validation.

Technical Verification: The "Self-Validating" Protocol

Due to the prevalence of isomers (4-methyl and 6-methylnicotine), relying solely on a
Certificate of Analysis (CoA) from lower-tier suppliers is risky. The following protocol validates

the position of the methyl group.

3.1 Structural Logic
» Nicotine: Pyridine protons appear at C2, C4, C5, C6.

e 2-Methylnicotine: The C2 proton is absent. The methyl group signal appears as a singlet

around

2.4-2.6 ppm.

« Differentiation: 6-Methylnicotine will lack the C6 proton (most shielded alpha-proton),
whereas 2-Methylnicotine lacks the C2 proton (most deshielded alpha-proton).

3.2 QC Workflow (Upon Receipt)
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 Visual Inspection: Product should be a colorless to pale yellow oil.[2] Dark brown indicates
significant oxidation (N-oxide formation).

e 1H NMR (CDCI3):
o Look for the diagnostic singlet at ~2.5 ppm (Pyridine-CH3).

o Verify the absence of the signal at ~8.5 ppm (The C2-H of the pyridine ring, which is
present in nicotine and 6-methylnicotine).

e Chiral HPLC (If S-isomer purchased):
o Column: Chiralpak AD-H or OD-H.

o Mobile Phase: Hexane/IPA + 0.1% Diethylamine.

Handling, Stability & Safety

Safety Warning: Like nicotine, 2-methylnicotine is a potent neurotoxin and nAChR agonist. It
readily penetrates skin. Double-gloving (Nitrile) and working in a fume hood are mandatory.

4.1 Stability Profile

o Oxidation: The pyrrolidine nitrogen is prone to N-oxidation; the pyridine ring is relatively
stable.

o Hygroscopicity: The free base is highly hygroscopic. Absorbed water catalyzes hydrolysis
and oxidation.

o Light Sensitivity: Photosensitive. Store in amber vials.

4.2 Storage Protocol
e Long-term: -20°C or -80°C.

e Atmosphere: Store under Argon or Nitrogen.

o Form: If possible, convert the free base to a Tartrate or Dihydrochloride salt for solid-state
stability.
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Experimental Protocol: Preparation of Stable Stock
Solutions

For researchers using 2-methylnicotine in biological assays (e.g., Calcium Flux or
Electrophysiology), precise concentration and pH control are vital.

Objective: Create a 10 mM stock solution stable for 3 months.
Materials:

e 2-Methylnicotine (Free base or Salt)[3]

e DMSO (Anhydrous, 299.9%)

e Argon gas line

Procedure:

o Equilibration: Allow the vial to warm to room temperature before opening to prevent
condensation (water introduction).

» Weighing:

o If Liquid: Use a positive displacement pipette. Density is approx 1.01 g/mL (similar to
nicotine), but weighing by mass is more accurate than volume.

o Calculation: Mass (mg) = [Conc (mM) x Vol (mL) x MW] / 1000.
e Solubilization:

o Dissolve the calculated mass in Anhydrous DMSO. Avoid water/buffer for the master
stock.

o Note: DMSO stocks are preferred over ethanol due to lower evaporation rates during
storage.

 Aliquoting:
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o Divide into single-use aliquots (e.g., 50 yL) in amber microtubes.
o Overlay with Argon gas before closing the cap.

o Storage: Freeze at -20°C. Do not freeze-thaw more than 3 times.

5.1 Assay Dilution Workflow

When ready to use in an aqueous assay (e.g., HEK293 cells expressing

NAChR):

10 mM DMSO Stock
(-20°C)

Calculate Final % DMSO
(Must be < 0.1%)

1:100 Dilution
(Prevents DMSO shock)

Intermediate Dilution Vehicle Control
(200 puM in HBSS/Buffer) (Match DMSO %)

Serial Dilution

Final Assay Well

(1 UM - 100 pm)

Click to download full resolution via product page

Figure 2: Dilution scheme to minimize DMSO cytotoxicity while maintaining compound

solubility.
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LGC Standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylnicotine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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